Cas no 1227954-86-0 (4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 1227954-86-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD12406816
• CID: 4689504
• PubChem ID: 62081341
• Update Time: 2025-06-10

4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-propyl-1,3,4-oxadiazol-2-yl)aniline
• 2-(4'-aminophenyl)-5-propyl-1,3,4-oxadiazole
• OR110246
• 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline

• MDL： MFCD12406816
• Inchi： 1S/C11H13N3O/c1-2-3-10-13-14-11(15-10)8-4-6-9(12)7-5-8/h4-7H,2-3,12H2,1H3
• InChI Key： DBNOCQPUKRGLEM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NN=C1CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 64.9

Additional information on 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline

Comprehensive Overview of 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline (CAS No. 1227954-86-0)

4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline, with the CAS number 1227954-86-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,3,4-oxadiazole ring, a heterocyclic moiety known for its diverse biological activities. The presence of the aniline group further enhances its potential as a building block for drug discovery and material science applications. Researchers are particularly interested in its molecular structure and synthetic pathways, which offer versatility in designing novel derivatives.

In recent years, the demand for heterocyclic compounds like 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline has surged due to their relevance in medicinal chemistry and crop protection. The compound's oxadiazole core is frequently explored for its antimicrobial, anti-inflammatory, and anticancer properties, aligning with current trends in precision medicine and sustainable agriculture. Its CAS registry number 1227954-86-0 ensures precise identification in global databases, facilitating collaborative research and regulatory compliance.

The synthesis of 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline typically involves cyclization reactions of hydrazide precursors, followed by functionalization of the aniline group. This process highlights the compound's adaptability in structure-activity relationship (SAR) studies, a hot topic in drug design. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its molecular weight (C₁₁H₁₃N₃O). These methods are frequently searched by chemists optimizing high-throughput screening protocols.

From an industrial perspective, CAS 1227954-86-0 is valued for its role in developing bioactive molecules and advanced materials. Its thermal stability and solubility profile make it suitable for formulations in drug delivery systems and organic electronics. Environmental considerations, such as green chemistry principles, are increasingly applied to its production, addressing user queries about eco-friendly synthesis and waste reduction.

In summary, 4-(5-Propyl-1,3,4-oxadiazol-2-yl)aniline (1227954-86-0) exemplifies the intersection of chemical innovation and practical applications. Its relevance to life sciences and material engineering ensures continued interest, while its synthetic accessibility supports scalable production. As research evolves, this compound is poised to contribute to breakthroughs in personalized therapeutics and smart materials, answering the growing demand for multifunctional chemicals.